Cas no 1213479-65-2 (heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate)

heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate structure
1213479-65-2 structure
Product Name:heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate
CAS No:1213479-65-2
MF:C16H22F3NO2
MW:317.346595287323
CID:2617533
PubChem ID:66512571
Update Time:2025-04-21

heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate Chemical and Physical Properties

Names and Identifiers

    • heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate
    • AKOS015926678
    • 1213479-65-2
    • Heptyl (S)-4-(1-amino-2,2,2-trifluoroethyl)benzoate
    • Inchi: 1S/C16H22F3NO2/c1-2-3-4-5-6-11-22-15(21)13-9-7-12(8-10-13)14(20)16(17,18)19/h7-10,14H,2-6,11,20H2,1H3/t14-/m0/s1
    • InChI Key: VPOITQDGRPGVAQ-AWEZNQCLSA-N
    • SMILES: FC([C@H](C1C=CC(=CC=1)C(=O)OCCCCCCC)N)(F)F

Computed Properties

  • Exact Mass: 317.16026343Da
  • Monoisotopic Mass: 317.16026343Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 52.3Ų
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